7-Chloro-1-(4-fluorophenyl)heptan-1-one

• IUPAC Name: 7-chloro-1-(4-fluorophenyl)heptan-1-one
• InChI: InChI=1S/C13H16ClFO/c14-10-4-2-1-3-5-13(16)11-6-8-12(15)9-7-11/h6-9H,1-5,10H2
• InChI Key: CIIVWKNBUBKCJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCCCCCCl)F
• Molecular Formula: C13H16ClFO
• DSSTOX Substance ID: DTXSID70405669
• Molecular Weight: 242.71 g/mol
• CAS RN: 17135-47-6

Description

The compound "7-Chloro-1-(4-fluorophenyl)heptan-1-one" is not directly mentioned in the provided papers. However, the papers discuss related compounds and their chemical properties, which can provide insights into the analysis of similar compounds. For instance, the study of regioselectivity in the catalytic hydrogenolysis of related fluorophenylbicycloheptanes may offer valuable information on the reactivity of halogenated heptanone derivatives .

Synthesis Analysis

The synthesis of related compounds, such as 1,7-bis(4-bromophenyl)heptane-1,7-dione, involves procedures documented in the literature, which could be adapted for the synthesis of "7-Chloro-1-(4-fluorophenyl)heptan-1-one" . The synthesis of halogenated phosphoranes and their derivatives also provides a framework for understanding the synthetic routes that could be employed for halogenated heptanones .

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using techniques such as X-ray diffraction, which could similarly be applied to determine the structure of "7-Chloro-1-(4-fluorophenyl)heptan-1-one" . Theoretical calculations, such as DFT, can complement experimental data to provide a comprehensive understanding of the molecular geometry and electronic structure .

Chemical Reactions Analysis

The reactivity of halogenated heptanes and heptanones can be inferred from studies on similar compounds. For example, the chlorination reaction of phenylsulfonylbicycloheptane leads to a mixture of chlorination products, indicating potential reactivity pathways for "7-Chloro-1-(4-fluorophenyl)heptan-1-one" . The regioselectivity observed in the hydrogenolysis of fluorophenylbicycloheptanes also sheds light on the possible chemical reactions involving halogenated heptanones .

Physical and Chemical Properties Analysis

The physicochemical properties of related compounds have been characterized using various spectral tools, which can be used to predict the properties of "7-Chloro-1-(4-fluorophenyl)heptan-1-one" . Theoretical and experimental data on vibrational wave numbers, frontier molecular orbital analysis, and other reactivity descriptors provide a basis for understanding the physical and chemical properties of halogenated heptanones .

Scientific Research Applications

Field

This compound is used in the field of Organic Chemistry .

Application Summary

“7-Chloro-1-(4-fluorophenyl)heptan-1-one” is a chemical compound with the formula C13H16ClFO . It’s used in the synthesis of other complex organic compounds.

Results or Outcomes

Application in Pharmacology

Field

This compound is used in the field of Pharmacology .

Application Summary

“7-Chloro-1-(4-fluorophenyl)heptan-1-one” is a type of synthetic cathinone. Synthetic cathinones are one of the most numerous and widespread groups among novel psychoactive substances (NPS).

Method of Application

Synthetic cathinones are typically used as recreational drugs. The specific methods of application would depend on the particular drug formulation and the route of administration.

Results or Outcomes

The effects of synthetic cathinones can vary widely and can include both desired effects (such as euphoria) and adverse effects (such as cardiovascular and neurological problems). Some of these new agents have already posed a threat, as the first cases of poisonings, including fatal ones, have been reported.